Remarkable enhancement of upconversion fluorescence and confocal imaging of PMMA Opal/NaYF4:Yb3+, Tm3+/Er3+ nanocrystals†

Chemical Communications Pub Date: 2013-03-19 DOI: 10.1039/C3CC40829A

Abstract

Novel PMMA opal photonic crystal/NaYF4:Yb3+, Tm3+/Er3+ nanocrystal composites were fabricated and tremendous improvement in upconversion luminescence (UCL) was observed under infrared 980 nm excitation. They were also explored to improve brightness of cell images.

Graphical abstract: Remarkable enhancement of upconversion fluorescence and confocal imaging of PMMA Opal/NaYF4:Yb3+, Tm3+/Er3+ nanocrystals
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